Cas no 23566-17-8 (Disulfide,bis[(4-chlorophenyl)methyl])

• Product Name: Disulfide,bis[(4-chlorophenyl)methyl]
• CAS No: 23566-17-8
• MF: C₁₄H₁₂Cl₂S₂
• MW: 315.281079292297
• CID: 280751
• PubChem ID: 302765
• Update Time: 2025-04-19

Disulfide,bis[(4-chlorophenyl)methyl] Chemical and Physical Properties

Names and Identifiers

• Disulfide,bis[(4-chlorophenyl)methyl]
• 1-chloro-4-[[(4-chlorophenyl)methyldisulfanyl]methyl]benzene
• 1,2-bis(4-chlorobenzyl)disulfane
• 4,4'-dichlorodibenzyl disulfide
• Bis-(4-chlor-benzyl)-disulfid
• bis(4-chlorobenzyl)disulfide
• di(4-chlorobenzyl) disulphide
• di(p-chlorobenzyl)disulfide
• p-chloro dibenzyl disulfide
• Bis(p-chlorobenzyl) disulfide
• NSC 190482
• NSC190482
• SCHEMBL1082679
• DTXSID90307237
• AKOS024319148
• bis-(p-Chlorobenzyl)disulfide
• NSC-190482
• BIS(P-CHLOROBENZYL)DISULFIDE
• 23566-17-8

• Inchi： 1S/C14H12Cl2S2/c15-13-5-1-11(2-6-13)9-17-18-10-12-3-7-14(16)8-4-12/h1-8H,9-10H2
• InChI Key： ANYQNNLRPAIVBO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CSSCC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 313.97600
• Monoisotopic Mass: 313.9757481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• Density: 1.342
• Melting Point: 60-62 ºC
• PSA: 50.60000
• LogP: 6.07500